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Compound Name: Acid-PEG2-NHS ester
Cat. No.: B8114217
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, applications, and
experimental protocols for Acid-PEG2-NHS ester, a heterobifunctional crosslinker widely used
in bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and
other protein modifications.

Core Chemical Properties

Acid-PEG2-NHS ester is a versatile molecule featuring a carboxylic acid and an N-
hydroxysuccinimide (NHS) ester, separated by a two-unit polyethylene glycol (PEG) spacer.
This structure allows for the sequential and specific conjugation of two different molecules. The
PEG spacer enhances the solubility and flexibility of the linker, which can be advantageous in
biological systems.[1]

Physicochemical Characteristics

A summary of the key physicochemical properties of Acid-PEG2-NHS ester is presented in the
table below.
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Property Value Reference
Chemical Formula C12H17NOs [2]
Molecular Weight 303.27 g/mol [1][2]

Purity >95% [1]
Appearance White to off-white solid

Solubility Soluble in anhydrous DMSO

and DMF

Storage and Handling

Proper storage and handling are crucial to maintain the reactivity of Acid-PEG2-NHS ester.

Condition

Recommendation Reference

Storage Temperature

-20°C

Handling

Store in a dry environment,
protected from light. Use
anhydrous solvents like DMSO
or DMF for reconstitution.
Avoid moisture to prevent
hydrolysis of the NHS ester. It
is recommended to equilibrate
the vial to room temperature
before opening to prevent
moisture condensation.
Prepare solutions immediately
before use and do not store

them.

Reactivity and Stability

The utility of Acid-PEG2-NHS ester lies in the reactivity of its terminal functional groups. The

NHS ester reacts efficiently with primary amines to form stable amide bonds, while the
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carboxylic acid can be coupled to amines or other nucleophiles.

NHS Ester Reactivity and Hydrolysis

The primary reaction of the NHS ester is with the primary amines found on proteins (e.g., the
side chain of lysine residues or the N-terminus) to form a stable amide bond. This reaction is
most efficient in the pH range of 7.2 to 8.5. However, the NHS ester is susceptible to
hydrolysis, which is a competing reaction that increases with pH.

The following table summarizes the hydrolysis rates of NHS esters at different pH values and

temperatures.
Half-life of
pH Temperature (°C) . Reference
Hydrolysis
7.0 0 4-5 hours
8.6 4 10 minutes
8.0 Room Temperature ~1 hour

The competition between the desired aminolysis (reaction with amine) and the undesired
hydrolysis is a critical consideration in experimental design.

Primary Amine Acid-PEG2-NHS ester Water
(e.g., on a protein) (Hydrolysis)

Aminolysis Hydrolysis
(

(Desired Reaction) (Competing Reaction)

N-hydroxysuccinimide
(Byproduct)
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Reaction pathway of Acid-PEG2-NHS ester.

Experimental Protocols

The following are generalized protocols for the use of Acid-PEG2-NHS ester in protein

labeling. The specific conditions may need to be optimized for your particular application.

General Protein Labeling with NHS Ester

This protocol describes the basic steps for conjugating an NHS ester to a protein.

Materials:

Protein solution (5-20 mg/mL in an amine-free buffer)

Acid-PEG2-NHS ester

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-8.5 (e.g., PBS) or 0.1 M
bicarbonate buffer (pH 8-9)

Quenching Buffer: 1 M Tris-HCI, pH 8.0, or 1 M glycine

Desalting column or dialysis equipment for purification

Procedure:

Prepare the Protein: Dissolve the protein in the Reaction Buffer at a concentration of 5-20
mg/mL. Ensure the buffer does not contain primary amines (e.qg., Tris or glycine) as they will
compete with the reaction.

Prepare the NHS Ester Solution: Immediately before use, dissolve the Acid-PEG2-NHS
ester in a minimal amount of anhydrous DMF or DMSO. A stock concentration of 10 mM is
often used.

Conjugation Reaction: Add a 5- to 20-fold molar excess of the dissolved NHS ester to the
protein solution. Gently mix and incubate for 30-60 minutes at room temperature or 2 hours
on ice.
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* Quench the Reaction: Stop the reaction by adding the Quenching Buffer to a final
concentration of 20-50 mM. Incubate for 15-30 minutes at room temperature.

 Purification: Remove excess, unreacted NHS ester and byproducts by size exclusion
chromatography (e.g., a desalting column) or dialysis.

Preparation

Prepare Protein Solution Prepare NHS Ester Solution
(amine-free buffer) (anhydrous DMSO/DMF)

Reaction

Mix Protein and NHS Ester

:

Incubate
(RT or 4°C)

:

Quench Reaction
(Tris or Glycine)

Purification

Purify Conjugate
(Desalting column/Dialysis)

Click to download full resolution via product page

General experimental workflow for protein labeling.

Applications in Drug Development

Acid-PEG2-NHS ester is particularly valuable in the field of drug development, especially for
the creation of Antibody-Drug Conjugates (ADCSs). In this context, the NHS ester can be used
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to attach a linker-payload to the antibody, while the terminal carboxylic acid can be used for
further modifications or to attach the linker to the drug. The PEG spacer can improve the
pharmacokinetic properties of the resulting ADC.

Conclusion

Acid-PEG2-NHS ester is a versatile and valuable tool for researchers and scientists in various
fields. Its well-defined chemical properties, coupled with established protocols for its use, make
it a reliable choice for bioconjugation applications. Understanding its reactivity, particularly the
competition between aminolysis and hydrolysis, is key to designing successful experiments and
achieving high-quality conjugates for research and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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